1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-4-(2-phenylethyl)piperazine

• IUPAC Name: 7-methyl-4-[4-(2-phenylethyl)piperazin-1-yl]pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C19H23N5/c1-22-9-8-17-18(22)20-15-21-19(17)24-13-11-23(12-14-24)10-7-16-5-3-2-4-6-16/h2-6,8-9,15H,7,10-14H2,1H3
• InChI Key: ZDDLCUYRZNOWEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1N=CN=C2N3CCN(CC3)CCC4=CC=CC=C4
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol
• CAS No.: 2640980-01-2

Description

The compound “1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}-4-(2-phenylethyl)piperazine” belongs to the class of pyrrolo[2,3-d]pyrimidines. Pyrrolo[2,3-d]pyrimidines are a group of compounds that have shown promising antiviral activity against viruses such as Zika and dengue.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin from 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has been described.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolo[2,3-d]pyrimidine core, which is a bicyclic structure consisting of a pyrrole ring fused with a pyrimidine ring. The compound also features a methyl group at the 7-position of the pyrrolo[2,3-d]pyrimidine ring and a piperazine ring substituted with a phenylethyl group at the 4-position.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its functional groups. For instance, the amino group at the 4-position could potentially undergo reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of polar functional groups such as the amino group could influence its solubility in different solvents. The compound’s molecular weight and logP value could also affect its drug-likeness.

Future Directions

Given the antiviral activity of similar compounds, future research could explore the potential of this compound as an antiviral agent. Further studies could also investigate its mechanism of action and optimize its structure for improved activity and selectivity.

Mechanism of Action

Target of Action

The primary target of this compound is the Janus kinase 1 (JAK1) . JAK1 is a type of protein tyrosine kinase that plays a crucial role in the signaling pathways of various cytokines and growth factors .

Mode of Action

The compound interacts with JAK1 in a selective manner, inhibiting its activity . This inhibition occurs through an ATP-competitive mechanism, where the compound binds to the ATP-binding site of JAK1, preventing ATP from binding and thus blocking the kinase’s enzymatic activity .

Biochemical Pathways

JAK1 is involved in several signaling pathways, including those of many cytokines involved in inflammation and immune function . By inhibiting JAK1, the compound can disrupt these pathways, potentially leading to reduced inflammation and modulation of immune responses .

Pharmacokinetics

The compound has been optimized for in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) properties, indicating it may have favorable pharmacokinetic characteristics . .

Result of Action

The inhibition of JAK1 by the compound can lead to a decrease in the signaling of cytokines that rely on JAK1, which may result in anti-inflammatory and immunomodulatory effects . In vivo studies in mice and rats have shown that the compound exhibits desired efficacies in CIA and AIA models .